![molecular formula C10H9NO2S B093442 1-(Phenylsulfonyl)pyrrole CAS No. 16851-82-4](/img/structure/B93442.png)
1-(Phenylsulfonyl)pyrrole
Overview
Description
1-(Phenylsulfonyl)pyrrole, commonly known as PPS, is a heterocyclic compound with a wide range of applications in organic synthesis and scientific research. It is a highly versatile building block that has been used in the synthesis of a variety of organic molecules, and has recently been studied for its potential use in scientific research, drug discovery, and drug development.
Scientific Research Applications
Electrochemical Oxidation Studies : Narula and Noftle (1999) investigated the electrochemical oxidation of 1-(phenylsulfonyl)pyrrole. They utilized rapid scan cyclic voltammetry and double potential step techniques to estimate the lifetimes of the radical-cations resulting from the oxidation of this compound, finding that all the radical-cations have lifetimes less than 1 ms (Narula & Noftle, 1999).
Sulfonation Protocols : Janosik et al. (2006) developed a clean and operationally simple protocol for the sulfonation of various 1-phenylsulfonyl-1H-pyrroles, leading to direct synthesis of corresponding sulfonamide derivatives (Janosik et al., 2006).
Polymer Synthesis : Kamogawa et al. (1991) synthesized pyrroles having 3-substituent bearing the vinyl group starting with this compound. Their work highlights the application in creating soluble copolymers with 1-vinyl-2-pyrrolidone (Kamogawa et al., 1991).
Synthesis of Aryl Pyrroles : Grieb and Ketcha (1995) accomplished the synthesis of this compound-2-boronic acid and successfully coupled it with aryl bromides and iodides under Suzuki conditions to afford 2-aryl-1-(phenylsulfonyl)pyrroles (Grieb & Ketcha, 1995).
Diels-Alder Reactions : Xiao and Ketcha (1995) explored the [4 + 2] cycloaddition reactions using N-protected vinylpyrroles, derived from 1-(phenylsulfonyl)pyrroles, to afford tetrahydroindole derivatives (Xiao & Ketcha, 1995).
N-Fused Pyrroles Synthesis : Bianchi et al. (2014) developed a method for the synthesis of N-fused pyrroles of synthetic and biological interest, using a compound related to this compound (Bianchi et al., 2014).
Chemical Polymerisation Applications : Costello et al. (2000) reviewed and developed novel methods to produce 1-phenylsulphonyl pyrrole. They utilized it as a precursor in synthesizing a range of 3-substituted pyrroles, which were then polymerized chemically onto poly(vinylidene fluoride) membranes for use as gas-sensitive resistors (Costello et al., 2000).
Mechanism of Action
Target of Action
It is known that the 1-(phenylsulfonyl) group serves as an n-blocking and directing group in various organic syntheses . This suggests that the compound may interact with a variety of targets depending on the specific synthesis process.
Mode of Action
The mode of action of 1-(Phenylsulfonyl)pyrrole involves its role as a heterocyclic building block in organic synthesis . The 1-(Phenylsulfonyl) group acts as an N-blocking and directing group, guiding the interaction of the compound with its targets .
Pharmacokinetics
It is soluble in methanol , which could potentially influence its absorption and distribution in biological systems.
Action Environment
Environmental factors could potentially influence the action, efficacy, and stability of this compound. For instance, the compound should be stored in a dry, cool, and well-ventilated place . Furthermore, the compound’s solubility in methanol suggests that its action and efficacy could be influenced by the presence of certain solvents.
Biochemical Analysis
Biochemical Properties
It is known to be used as an additive in the fabrication of perovskite solar cells . The compound helps to create more homogeneous films by making up for the difference in crystallization and phase transition rates .
Cellular Effects
It has been used in the fabrication of perovskite solar cells, where it helps to increase the efficiency and stability of the cells .
Molecular Mechanism
It is known to act as an additive in the fabrication of perovskite solar cells, helping to create more homogeneous films .
Temporal Effects in Laboratory Settings
In the context of perovskite solar cells, the cells were able to retain 92% of their original efficiency after 2,500 hours of operation .
properties
IUPAC Name |
1-(benzenesulfonyl)pyrrole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2S/c12-14(13,11-8-4-5-9-11)10-6-2-1-3-7-10/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPPXRIUHKCOOMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)N2C=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20168575 | |
Record name | N-Benzenesulphonylpyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20168575 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16851-82-4 | |
Record name | 1-(Phenylsulfonyl)-1H-pyrrole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16851-82-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1-(Phenylsulfonyl)pyrrole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016851824 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 16851-82-4 | |
Source | DTP/NCI | |
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Record name | N-Benzenesulphonylpyrrole | |
Source | EPA DSSTox | |
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Record name | 1-Phenylsulfonylpyrrole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.152.342 | |
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Record name | 1-(Phenylsulfonyl)pyrrole | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VR7W226HWC | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 1-(phenylsulfonyl)pyrrole a useful synthetic intermediate?
A: The phenylsulfonyl group in this compound acts both as a protecting group for the pyrrole nitrogen and as a directing group. This dual functionality allows for regioselective functionalization of the pyrrole ring. For example, Friedel-Crafts acylations occur preferentially at the 3-position. [, ] This control over substitution patterns makes it a powerful tool for building complex molecules.
Q2: How can this compound be used to synthesize 2-arylpyrroles?
A: A synthetic route to 2-aryl-1-(phenylsulfonyl)pyrroles involves the lithiation of this compound, followed by reaction with aryl bromides or iodides under Suzuki coupling conditions. This method provides a straightforward approach to accessing a diverse array of 2-arylpyrroles. [, ]
Q3: Can the carbonyl group of acyl-1-(phenylsulfonyl)pyrroles be selectively reduced?
A: Yes, the reductive deoxygenation of acyl-1-(phenylsulfonyl)pyrroles to their corresponding alkyl derivatives can be achieved using borane-tert-butylamine complex in the presence of aluminum chloride. This reaction proceeds in moderate to high yields, demonstrating the potential for further derivatization of these compounds. [, ]
Q4: What is unique about the Diels-Alder reactivity of vinyl-1-(phenylsulfonyl)pyrroles?
A: Both 2- and 3-vinyl-1-(phenylsulfonyl)pyrroles can act as heterodienes in Diels-Alder reactions with electron-deficient dienophiles. This reaction provides a route to tetrahydroindole derivatives, which are valuable intermediates in the synthesis of natural products and other biologically active molecules. The regioselectivity of the vinyl group installation is crucial for controlling the structure of the resulting cycloadducts. [, ]
Q5: Have any biologically active compounds been synthesized using this compound as a starting material?
A: Yes, this compound has served as a key intermediate in the synthesis of several biologically relevant molecules. For instance, it was employed in a synthetic approach towards epibatidine, a potent analgesic alkaloid. [] Additionally, derivatives of this compound have shown potential as carbonic anhydrase inhibitors. [, ]
Q6: What strategies have been explored for the synthesis of 3-alkylpyrroles from this compound?
A: One approach involves the Friedel-Crafts acylation of this compound, followed by reduction of the carbonyl group and subsequent deprotection. This method offers a versatile route to 3-alkylpyrroles with varying chain lengths. These derivatives hold promise in applications such as the development of adhesion-promoting systems for polypyrrole coatings. []
Q7: Has the Beckmann rearrangement been applied to this compound derivatives?
A: Research has demonstrated the feasibility of performing Beckmann rearrangements on oximes derived from acyl-1-(phenylsulfonyl)pyrroles. This reaction, optimized using montmorillonite K-10 as a catalyst under microwave irradiation, provides access to pyrrolyl acetamides. These compounds represent a new class of potential carbonic anhydrase inhibitors. [, ]
Q8: Are there any notable examples of direct functionalization of the pyrrole ring in this compound?
A: Direct sulfonation of this compound using chlorosulfonic acid has been achieved. This reaction, followed by treatment with ammonium hydroxide, yields a sulfonamide derivative that exhibits potent inhibition of carbonic anhydrase. []
Q9: Can this compound derivatives be used to create polymers?
A: Research has demonstrated the synthesis of pyrrole monomers bearing a vinyl group at the 3-position, starting from this compound. While homopolymerization of these monomers yields insoluble cross-linked polymers, copolymerization with 1-vinyl-2-pyrrolidone produces soluble polymers. This highlights the potential for incorporating this compound-derived units into functional polymeric materials. []
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